Cas no 14566-75-7 (1,3-Propanediamine, N-2-piperazinyl- (9CI))

1,3-Propanediamine, N-2-piperazinyl- (9CI) structure
14566-75-7 structure
Product Name:1,3-Propanediamine, N-2-piperazinyl- (9CI)
CAS No:14566-75-7
MF:C7H18N4
MW:158.244620800018
CID:120496
PubChem ID:57357517
Update Time:2025-04-18

1,3-Propanediamine, N-2-piperazinyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine, N-2-piperazinyl- (9CI)
    • N'-piperazin-2-ylpropane-1,3-diamine
    • 1,3-Propanediamine, N-2-piperazinyl- (9CI)
    • N1-(PIPERAZIN-2-YL)PROPANE-1,3-DIAMINE
    • N~1~-(Piperazin-2-yl)propane-1,3-diamine
    • 14566-75-7
    • DTXSID00723707
    • Inchi: 1S/C7H18N4/c8-2-1-3-10-7-6-9-4-5-11-7/h7,9-11H,1-6,8H2
    • InChI Key: YRWMFBNNGBGYPE-UHFFFAOYSA-N
    • SMILES: N1CCNCC1NCCCN

Computed Properties

  • Exact Mass: 272.08309
  • Monoisotopic Mass: 158.153146591g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 96.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 62.1Ų

Experimental Properties

  • PSA: 52.54
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